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Compound of Interest

Compound Name:
1,1-Dimethyl-3-phenylpropyl

acetate

Cat. No.: B085564 Get Quote

Essential Safety and Handling Guide for 3-
Phenylpropyl Acetate
Disclaimer: The following information is based on publicly available Safety Data Sheets (SDS)

for "3-Phenylpropyl acetate" (CAS No. 122-72-5). It is crucial to verify the identity of your

specific chemical and consult the SDS provided by your supplier for the most accurate and

comprehensive safety information.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling 3-Phenylpropyl acetate in a laboratory

setting.

Personal Protective Equipment (PPE)
Recommendations
The appropriate level of PPE is critical to ensure safety when handling 3-Phenylpropyl acetate.

The following table summarizes the recommended PPE based on the potential for exposure.
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Exposure Level
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Minimal/Incident

al Contact

Safety glasses

with side-

shields[1]

Chemically

resistant gloves

(e.g., Nitrile,

Neoprene)[1]

Laboratory coat

Not typically

required if

handled in a

well-ventilated

area[2]

Potential for

Splash

Goggles with

indirect

ventilation[1]

Chemically

resistant gloves

(e.g., Nitrile,

Neoprene)[1]

Chemical-

resistant apron

or coveralls[3]

An organic vapor

cartridge

respirator may

be necessary if

ventilation is

inadequate[4]

Emergency/Spill

Face shield and

chemical splash

goggles[1]

Heavy-duty,

chemically

resistant

gloves[3]

Full chemical-

resistant suit[3]

Supplied-air

respirator (SAR)

or self-contained

breathing

apparatus

(SCBA)[3][4]

Note: The selection of glove material should be based on the specific breakthrough time and

degradation data provided by the glove manufacturer.[2] It is recommended to avoid powdered

latex gloves to prevent potential allergic reactions.[1]

Operational and Handling Plan
Proper handling procedures are essential to minimize exposure and ensure a safe working

environment.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure eyewash stations and safety showers are readily accessible.
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2. Safe Handling Practices:

Avoid contact with skin and eyes.[6]

Do not inhale vapors or mists.[5]

Wash hands thoroughly after handling.[5]

Keep containers tightly closed when not in use.[5]

Use non-sparking tools and take precautionary measures against static discharge.[5][6]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[6]

Keep away from heat, sparks, and open flames.[6]

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to contain and clean up

the material safely.

1. Spill Response:

Evacuate non-essential personnel from the area.

Eliminate all ignition sources.[7]

Wear appropriate PPE as outlined in the "Emergency/Spill" section of the PPE table.

Absorb the spill with an inert, non-combustible absorbent material such as sand,

diatomaceous earth, or vermiculite.[2][7]

Collect the absorbed material into a suitable, labeled container for disposal.[7]

Do not allow the spilled material to enter drains or waterways.[2][7]
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2. Disposal:

Dispose of waste and residues in accordance with local, state, and federal regulations.[7]

Contaminated materials and empty containers should be treated as hazardous waste and

disposed of through a licensed waste disposal contractor.[7]

Do not reuse empty containers.[7]

Chemical Properties
The following table summarizes key quantitative data for 3-Phenylpropyl acetate.

Property Value

Molecular Weight 178.23 g/mol [2]

Boiling Point 252 °C (485.6 °F)[2]

Flash Point 99 °C (210.2 °F)[2]

Autoignition Temperature 445 °C (833 °F)[2]

Density 1.01 g/cm³ at 20 °C[8]

Oral LD50 (Rat) 4,700 mg/kg[2]

Dermal LD50 (Rabbit) >5,000 mg/kg[2]

Workflow for Safe Handling of 3-Phenylpropyl
Acetate
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Caption: A workflow diagram outlining the key steps for the safe handling of 3-Phenylpropyl

acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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